1H-Imidazolium, 1-ethyl-3-methyl-

• Molecular Formula: C6H13N2+
• Molecular Weight: 113.18 g/mol
• IUPAC Name: 1-ethyl-3-methyl-1,2-dihydroimidazol-1-ium
• InChI: InChI=1S/C6H12N2/c1-3-8-5-4-7(2)6-8/h4-5H,3,6H2,1-2H3/p+1
• InChI Key: IBZJNLWLRUHZIX-UHFFFAOYSA-O
• Canonical SMILES: CC[NH+]1CN(C=C1)C

Description

1H-Imidazolium, 1-ethyl-3-methyl- is a useful research compound. Its molecular formula is C6H13N2+ and its molecular weight is 113.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 6.61 g of malononitrile (100 mmoles) in solution in 50 ml of THF at −20° C., there is added, in portions, 795 mg of lithium hydride LiH. After 2 hours at −20° C., there is added 20.14 g (100 mmoles) of 1-(trifluoromethanesulfonyl)imidazole) (commercially available from Fluka). The reaction was continued during 4 hours at −20° C., and during 48 hours at room temperature. The solvent was then evaporated and the residue was reclaimed in 60 ml of water. There is then added 14.66 g (100 mmoles) of 1-ethyl-3-methyl-1H-imidazolium chloride (commercially available from Aldrich) to the aqueous solution. A dense phase which is denser than water was immediately formed. This phase was recovered by extraction with dichloromethane. After evaporation of dichloromethane and drying under vacuum at 40° C. of the liquid obtained, a molten salt of 1-ethyl-3-methyl-1H-imidazolium of trifluoromethanesulfonylmalononitrile was obtained, with a purity characterized by a proton, carbon and fluorine RMN higher than 98%.